![molecular formula C22H24N2O8 B1230710 4-[(4-Acetyl-2-methoxyphenyl)methoxy]-3-methoxybenzoic acid [1-(carbamoylamino)-1-oxopropan-2-yl] ester](/img/structure/B1230710.png)
4-[(4-Acetyl-2-methoxyphenyl)methoxy]-3-methoxybenzoic acid [1-(carbamoylamino)-1-oxopropan-2-yl] ester
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Overview
Description
4-[(4-acetyl-2-methoxyphenyl)methoxy]-3-methoxybenzoic acid [1-(carbamoylamino)-1-oxopropan-2-yl] ester is an aromatic ketone.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been involved in the synthesis of p-aminobenzoic acid diamides, demonstrating its utility in the formation of complex organic molecules (Agekyan & Mkryan, 2015).
- It serves as an intermediate in certain synthetic processes, like in the synthesis of the anticoagulant, apixaban, highlighting its importance in pharmaceutical manufacturing (Wang et al., 2017).
- In the study of asymmetric esterification, it has been used to produce optically active carboxylic esters, which are crucial in creating chiral molecules for drug development and other applications (Shiina & Nakata, 2007).
Biochemical and Medicinal Research
- It has been part of the study for new metabolites like wortmin, which has implications in understanding fungal biochemistry and potential pharmaceutical applications (Merlini et al., 1973).
- The compound's derivatives have been studied for their antibacterial properties, contributing to the field of antibiotic drug discovery (Valiullina et al., 2019).
Material Science and Analytical Chemistry
- Its complexes with metal ions like copper have been prepared and characterized, which is valuable in the field of coordination chemistry and material science (Erre et al., 1987).
- The compound has been part of the synthesis of new poly(ester—amide)s derived from vanillic acid and 4-aminobenzoic acid, showcasing its relevance in polymer chemistry (Kricheldorf & Loehden, 1995).
Properties
Molecular Formula |
C22H24N2O8 |
---|---|
Molecular Weight |
444.4 g/mol |
IUPAC Name |
[1-(carbamoylamino)-1-oxopropan-2-yl] 4-[(4-acetyl-2-methoxyphenyl)methoxy]-3-methoxybenzoate |
InChI |
InChI=1S/C22H24N2O8/c1-12(25)14-5-6-16(18(9-14)29-3)11-31-17-8-7-15(10-19(17)30-4)21(27)32-13(2)20(26)24-22(23)28/h5-10,13H,11H2,1-4H3,(H3,23,24,26,28) |
InChI Key |
NQOXPGXXTGKKGE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C(=O)NC(=O)N)OC(=O)C1=CC(=C(C=C1)OCC2=C(C=C(C=C2)C(=O)C)OC)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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